Cas no 251552-34-8 (Benzenamine, 4-[3-(1-piperidinyl)propoxy]-)

• Product Name: Benzenamine, 4-[3-(1-piperidinyl)propoxy]-
• CAS No: 251552-34-8
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 1421561
• PubChem ID: 21974932
• Update Time: 2025-04-20

Benzenamine, 4-[3-(1-piperidinyl)propoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[3-(1-piperidinyl)propoxy]-
• 4-(3-Piperidin-1-yl-propoxy)aniline
• SCHEMBL3576366
• 4-(3-Piperidin-1-yl-propoxy)-phenylamine
• SCHEMBL2968936
• 4-(3-(piperidin-1-yl)propoxy)benzenamine
• A1-09722
• 4-[3-(1-piperidinyl)propoxy]aniline
• ROPJHTWQKBBFTF-UHFFFAOYSA-N
• DB-294688
• 251552-34-8
• 4-(3-Piperidin-1-ylpropoxy)aniline

• Inchi： 1S/C14H22N2O/c15-13-5-7-14(8-6-13)17-12-4-11-16-9-2-1-3-10-16/h5-8H,1-4,9-12,15H2
• InChI Key： ROPJHTWQKBBFTF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CCCN1CCCCC1

Computed Properties

• Exact Mass: 234.17336
• Monoisotopic Mass: 234.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 38.49